Cas no 436151-97-2 (4-3-(trifluoromethoxy)phenyl-1,3-thiazol-2-amine)

4-3-(Trifluoromethoxy)phenyl-1,3-thiazol-2-amine is a fluorinated thiazole derivative with notable applications in pharmaceutical and agrochemical research. Its key structural features include a trifluoromethoxy-substituted phenyl ring and a 2-aminothiazole core, which contribute to enhanced metabolic stability and bioavailability. The compound's electron-withdrawing trifluoromethoxy group improves lipophilicity, facilitating membrane permeability. This makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. Its well-defined chemical properties and synthetic versatility allow for precise modifications, supporting structure-activity relationship studies. The compound is typically characterized by high purity and stability under standard storage conditions, ensuring reliability in research applications.
4-3-(trifluoromethoxy)phenyl-1,3-thiazol-2-amine structure
436151-97-2 structure
Product Name:4-3-(trifluoromethoxy)phenyl-1,3-thiazol-2-amine
CAS No:436151-97-2
MF:C10H7F3N2OS
MW:260.235591173172
MDL:MFCD03424573
CID:1071133
PubChem ID:2760731
Update Time:2025-06-07

4-3-(trifluoromethoxy)phenyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 4-[3-(Trifluoromethoxy)phenyl]-1,3-thiazol-2-amine
    • 4-(3-TRIFLUOROMETHOXY-PHENYL)-THIAZOL-2-YLAMINE
    • 4-(3-TRIFLUOROMETHOXYPHENYL)-THIAZOL-2-YLAMINE
    • 4-(3-trifluoromethoxy-phenyl)-1,3-thiazol-2-amine
    • 4-(3-trifluoromethoxyphenyl)-1,3-thiazole-2-amine
    • thiazol-2-amine,12
    • 4-3-(trifluoromethoxy)phenyl-1,3-thiazol-2-amine
    • 436151-97-2
    • thiazol-2-amine, 12
    • CS-0269204
    • 4-(3-(Trifluoromethoxy)phenyl)thiazol-2(3h)-imine
    • EN300-1933142
    • 4-(3-trifluoromethoxyphenyl)thiazol-2-ylamine
    • 4-(3-(trifluoromethoxy)phenyl)thiazol-2-amine
    • BDBM31194
    • DTXSID60375327
    • SCHEMBL474335
    • MDL： MFCD03424573
    • Inchi： 1S/C10H7F3N2OS/c11-10(12,13)16-7-3-1-2-6(4-7)8-5-17-9(14)15-8/h1-5H,(H2,14,15)
    • InChI Key： VYRFEJAFSZHYEI-UHFFFAOYSA-N
    • SMILES： S1C(N)=NC(=C1)C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

  • Exact Mass: 260.02300
  • Monoisotopic Mass: 260.02311851g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 76.4Ų

Experimental Properties

  • PSA: 76.38000
  • LogP: 3.87210

4-3-(trifluoromethoxy)phenyl-1,3-thiazol-2-amine Customs Data

  • HS CODE：2934100090
  • Customs Data：

    China Customs Code:

    2934100090

    Overview:

    2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

4-3-(trifluoromethoxy)phenyl-1,3-thiazol-2-amine Pricemore >>

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